Cas no 2322678-54-4 (benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2322678-54-4
• MF: C₁₈H₁₅BrF₃NO₂
• MW: 414.216414690018
• CID: 6447350
• PubChem ID: 132589539
• Update Time: 2025-06-10

benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-22820749
• AKOS032966380
• 2322678-54-4

• Inchi： 1S/C18H15BrF3NO2/c19-14-7-8-15-13(10-14)6-9-16(18(20,21)22)23(15)17(24)25-11-12-4-2-1-3-5-12/h1-5,7-8,10,16H,6,9,11H2
• InChI Key： VRPOHZGEDWEWSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C(F)(F)F)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 413.02383g/mol
• Monoisotopic Mass: 413.02383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2322678-54-4)

Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2322678-54-4, is a derivative of tetrahydroquinoline, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of both bromine and trifluoromethyl substituents in its molecular framework enhances its chemical reactivity and biological profile, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate consists of a benzyl group attached to the carboxylate moiety of a tetrahydroquinoline ring system. The bromine atom at the 6-position and the trifluoromethyl group at the 2-position are strategically positioned to influence the electronic properties and steric environment of the molecule. These substituents not only contribute to the compound's stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a surge in interest regarding tetrahydroquinoline derivatives due to their demonstrated efficacy in various pharmacological applications. The< strong>benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has been explored as a potential lead compound in the development of drugs targeting neurological disorders, infectious diseases, and cancer. Its unique structural features make it an attractive candidate for further optimization and investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in synthetic chemistry. The carboxylate group provides a versatile handle for further functionalization, allowing chemists to explore diverse modifications that could enhance its biological activity. For instance, coupling this compound with other pharmacophores or exploring different derivatization strategies could yield novel analogs with improved pharmacokinetic properties.

The< strong>Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been investigated in the context of drug discovery pipelines aimed at identifying new therapeutic targets. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For example, preliminary research suggests that this compound may interact with kinases and other signaling molecules relevant to cancer progression. Such interactions are critical for understanding its mechanism of action and for designing more effective inhibitors.

The synthesis of< strong>Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in its synthesis include bromination of the tetrahydroquinoline core, introduction of the trifluoromethyl group via cross-coupling reactions, and final functionalization with the benzyl ester group. Advanced synthetic techniques such as palladium-catalyzed reactions and flow chemistry have been employed to enhance efficiency and scalability.

The pharmacological profile of< strong>Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate is still under active investigation. However, early studies have revealed promising results in terms of binding affinity and selectivity towards certain biological targets. These findings are particularly encouraging given the increasing demand for drugs with high specificity to minimize side effects. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.

In conclusion,< strong>Benzyl 6-bromo-2-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.